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Cat. No.: B067559

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR-R17779 is a potent and selective full agonist of the alpha 7 nicotinic acetylcholine receptor
(a7nAChR). Activation of the a7nAChR on immune cells, such as macrophages, is a key
component of the "cholinergic anti-inflammatory pathway," a physiological mechanism that
inhibits the production of pro-inflammatory cytokines. These application notes provide an
overview of the use of AR-R17779 in various preclinical models of chronic inflammation,
including treatment schedules, and detailed experimental protocols.

Mechanism of Action: The Cholinergic Anti-
inflammatory Pathway

AR-R17779 exerts its anti-inflammatory effects by binding to and activating a7nAChR on
immune cells. This activation triggers intracellular signaling cascades that ultimately suppress
the inflammatory response. A key mechanism involves the Janus kinase 2 (JAK2)-signal
transducer and activator of transcription 3 (STAT3) signaling pathway. Activation of this
pathway can lead to the inhibition of the pro-inflammatory transcription factor nuclear factor-
kappa B (NF-kB). By inhibiting NF-kB, AR-R17779 reduces the transcription and release of
several pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-a), interleukin-1
beta (IL-1p), and interleukin-6 (IL-6).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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inflammation-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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